5-Amino-2,4-dimethyl-2,4-dihydro-[1,2,4]triazol-3-one

• IUPAC Name: 5-amino-2,4-dimethyl-1,2,4-triazol-3-one
• InChI: InChI=1S/C4H8N4O/c1-7-3(5)6-8(2)4(7)9/h1-2H3,(H2,5,6)
• InChI Key: MLSCUJYRUOUFIX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN(C1=O)C)N
• Molecular Formula: C4H8N4O
• Molecular Weight: 128.13 g/mol
• CAS RN: 22354-70-7

Description

1,2,4-Triazoles are a class of heterocyclic compounds that contain a five-membered ring with three nitrogen atoms and two carbon atoms. They are present in an array of pharmaceuticals and biologically important compounds used in drug-discovery studies against cancer cells, microbes, and various types of diseases in the human body.

Synthesis Analysis

The synthesis of 1,2,4-triazoles can be achieved through various methods. One common method involves the condensation of semicarbazide hydrochloride with formic acid to produce 1,2,4-triazol-3-one, which is then nitrated with nitric acid to form nitrotriazolone.

Molecular Structure Analysis

The molecular structure of 1,2,4-triazoles is characterized by a five-membered ring containing three nitrogen atoms and two carbon atoms. The exact structure of “5-Amino-2,4-dimethyl-2,4-dihydro-[1,2,4]triazol-3-one” would include additional functional groups attached to this basic ring structure.

Chemical Reactions Analysis

The chemical reactions involving 1,2,4-triazoles can be quite diverse, depending on the specific compound and the conditions. For example, nitrotriazolone, a specific type of 1,2,4-triazole, is known to be a low sensitive and thermally stable high energetic material.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,2,4-triazoles can vary significantly depending on their specific structure. For example, nitrotriazolone is known to be a low sensitive and thermally stable high energetic material.

Mechanism of Action

Target of Action

Triazole compounds are known to interact with various biological receptors through hydrogen-bonding and dipole interactions .

Mode of Action

It’s worth noting that triazole derivatives are known for their potential pharmaceutical activity, including antibacterial, antifungal, anti-inflammatory, antioxidant, analgesic, and anticancer activities .

Biochemical Pathways

Triazole compounds are known to operate as main pharmacophores, affecting various biochemical pathways .

Result of Action

Triazole derivatives are known for their widespread potential pharmaceutical activity .

Action Environment

It’s worth noting that the performance of energetic materials like triazoles can be enhanced by adding catalysts, modifying the existing energetic materials to increase their performance, creating so-called cocrystals or by synthesizing new energetic materials .

Advantages and Limitations for Lab Experiments

5-Amino-2,4-dimethyl-2,4-dihydro-[1,2,4]triazol-3-one has several advantages for lab experiments. It is relatively easy to synthesize and has a high yield. It is also stable and can be stored for long periods of time. However, this compound has some limitations for lab experiments. It is relatively insoluble in water, which can make it difficult to work with in aqueous solutions. It can also be toxic at high concentrations, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of 5-Amino-2,4-dimethyl-2,4-dihydro-[1,2,4]triazol-3-one. One direction is to further investigate its potential applications in medicinal chemistry, particularly in the development of novel anticancer drugs. Another direction is to explore its potential applications in material science, such as in the development of novel polymers and materials. Additionally, further studies are needed to fully understand the mechanism of action of this compound and to identify its molecular targets.

Synthesis Methods

The synthesis of 5-Amino-2,4-dimethyl-2,4-dihydro-[1,2,4]triazol-3-one involves the reaction of hydrazine hydrate with 2,4-pentanedione in the presence of acetic acid. The resulting product is then reacted with ammonium acetate to obtain this compound. The yield of this compound is approximately 65-70% using this method.

Scientific Research Applications

5-Amino-2,4-dimethyl-2,4-dihydro-[1,2,4]triazol-3-one has been studied for its potential applications in various fields, including medicinal chemistry, material science, and agricultural chemistry. In medicinal chemistry, this compound has been found to exhibit antitumor, antifungal, and antiviral activities. In material science, this compound has been used as a building block for the synthesis of novel polymers and materials. In agricultural chemistry, this compound has been found to exhibit herbicidal and insecticidal activities.

Safety and Hazards

The safety and hazards associated with 1,2,4-triazoles can vary widely depending on their specific structure. Some 1,2,4-triazoles are used in high energetic materials and can pose risks related to sensitivity to heat, friction, and impact.

Biochemical Analysis

Biochemical Properties

Related triazole compounds have been shown to interact with various enzymes, proteins, and other biomolecules . The nature of these interactions often involves hydrogen bonding and dipole interactions, which are characteristic of nitrogen-rich heterocycles like triazoles .

Cellular Effects

Related compounds have demonstrated various effects on cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .

Molecular Mechanism

Related triazole compounds have been shown to exert their effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .

Temporal Effects in Laboratory Settings

Related compounds have shown stability and long-term effects on cellular function in in vitro or in vivo studies .

Dosage Effects in Animal Models

Related compounds have shown varying effects at different dosages, including threshold effects and toxic or adverse effects at high doses .

Metabolic Pathways

Related compounds have been shown to interact with various enzymes and cofactors, and to have effects on metabolic flux or metabolite levels .

Transport and Distribution

Related compounds have been shown to interact with various transporters or binding proteins, and to have effects on their localization or accumulation .

Subcellular Localization

Related compounds have been shown to be directed to specific compartments or organelles through targeting signals or post-translational modifications .